Cas no 196308-33-5 (1,3-Benzodioxol-4-amine, 7-iodo-)

• Product Name: 1,3-Benzodioxol-4-amine, 7-iodo-
• CAS No: 196308-33-5
• MF: C₇H₆INO₂
• MW: 263.032514095306
• CID: 1388133
• PubChem ID: 22662750
• Update Time: 2025-04-20

1,3-Benzodioxol-4-amine, 7-iodo- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxol-4-amine, 7-iodo-
• 4-iodo-2,3-methylenedioxyaniline
• F70858
• 196308-33-5
• GOXWBIBGOQKSBJ-UHFFFAOYSA-N
• 7-Iodobenzo[d][1,3]dioxol-4-amine
• SCHEMBL505928
• DB-295400
• 7-iodo-1,3-benzodioxol-4-amine

• Inchi： 1S/C7H6INO2/c8-4-1-2-5(9)7-6(4)10-3-11-7/h1-2H,3,9H2
• InChI Key： GOXWBIBGOQKSBJ-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C2=C1OCO2)N

Computed Properties

• Exact Mass: 262.94388
• Monoisotopic Mass: 262.94433g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 44.5Ų

Experimental Properties

• PSA: 44.48